3-Amino-5-chloropyridine
Overview
Description
3-Amino-5-chloropyridine is a chemical compound with the molecular formula C5H5ClN2 . It is used in laboratory chemicals .
Synthesis Analysis
A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The molecular weight of 3-Amino-5-chloropyridine is 128.56 g/mol . The IUPAC name is 5-chloropyridin-3-amine . The InChI is 1S/C5H5ClN2/c6-4-1-5(7)3-8-2-4/h1-3H,7H2 .Physical And Chemical Properties Analysis
3-Amino-5-chloropyridine has a molecular weight of 128.56 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass and the monoisotopic mass is 128.0141259 g/mol . The topological polar surface area is 38.9 Ų . It has a heavy atom count of 8 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 3-Amino-5-chloropyridine:
Synthesis of Aldose Reductase Inhibitors
3-Amino-5-chloropyridine is utilized in the synthesis of aldose reductase inhibitors, which have antioxidant activity. These inhibitors are significant in the treatment of complications related to diabetes, such as cataracts and neuropathy .
Regioselective Functionalization of Imidazopyridines
This compound serves as a reagent in the regioselective functionalization of imidazopyridines via alkenylation, which is catalyzed by a Pd/Cu catalyst. This process is important for creating compounds with potential pharmacological activities .
Preparation of Amino Acid Oxidase Inhibitors
It is also used in the preparation of amino acid oxidase inhibitors. These inhibitors can play a role in treating diseases by targeting amino acid metabolism .
Synthesis of β-Glucuronidase Inhibitors
3-Amino-5-chloropyridine aids in synthesizing β-glucuronidase inhibitors, which have potential therapeutic applications in managing cancer and inflammation .
Anticancer Activity Against MCF-7 Breast Adenocarcinoma
Researchers have used 3-Amino-5-chloropyridine to prepare imidazopyridine derivatives with activity against MCF-7 breast adenocarcinoma, indicating its role in developing anticancer agents .
Cyclocondensation Reactions
This compound is involved in cyclocondensation reactions to create dihydroxyarene-substituted benzimidazoles, quinazolines, and larger rings. These reactions are crucial for synthesizing various heterocyclic compounds with diverse biological activities .
Photoconductivity Studies
2-Amino-5-chloropyridinium 5-sulfosalicylate, derived from 3-Amino-5-chloropyridine, has been studied for its photoconductivity properties. This application is relevant in the field of optoelectronics and materials science .
Toxicity Evaluation
There has been research on the toxicity evaluation of 3-Amino-5-chloropyridine derivatives to ensure the safety of drug products that contain these compounds as impurities .
Each application showcases the versatility and importance of 3-Amino-5-chloropyridine in scientific research, particularly in medicinal chemistry and materials science.
Crystallographic and spectroscopic characterization Growth of 2-amino-5-chloropyridinium 5-sulfosalicylate Toxicity evaluation
Safety and Hazards
3-Amino-5-chloropyridine is considered hazardous. It is toxic if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules . There is a need for a single robust method allowing the selective introduction of multiple functional groups . This suggests that future research may focus on developing such methods.
Mechanism of Action
Target of Action
It’s known that this compound is used in the field of organic chemistry as a building block in the synthesis of more complex molecules .
Mode of Action
It’s likely that the compound interacts with its targets through the formation of covalent bonds, given its reactivity and its use in organic synthesis .
Biochemical Pathways
It’s known that this compound is used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Result of Action
It’s known that this compound is used in the synthesis of more complex molecules, suggesting that it may have a role in the formation of new covalent bonds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Amino-5-chloropyridine . For instance, the compound is known to be stable under normal conditions, but it may decompose under intense heating, forming hazardous gases . Additionally, it’s soluble in water, which may influence its distribution in aquatic environments .
properties
IUPAC Name |
5-chloropyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2/c6-4-1-5(7)3-8-2-4/h1-3H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHMASVAJFJFFLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20355928 |
Source
|
| Record name | 3-Amino-5-chloropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20355928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22353-34-0 |
Source
|
| Record name | 5-Chloro-3-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22353-34-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-5-chloropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20355928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-5-chloropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-(4-Nitrophenyl)imidazo[1,2-a]pyridine](/img/structure/B188108.png)
